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Compound of Interest

Compound Name: Antituberculosis agent-2

Cat. No.: B15141665

Essential Safety and Handling Guide for
Rifampicin
Topic: Personal Protective Equipment for Handling Antituberculosis Agent-2 (Rifampicin)

Content Type: Provides essential, immediate safety and logistical information, including
operational and disposal plans. This content provides procedural, step-by-step guidance that
directly answers specific operational questions.

Audience: Researchers, scientists, and drug development professionals.

This guide provides comprehensive safety protocols and logistical plans for handling the
antituberculosis agent Rifampicin in a laboratory setting. Adherence to these procedures is
critical to ensure personal safety and minimize environmental contamination.

Hazard Identification and Physicochemical
Properties

Rifampicin is a potent antibiotic used in the treatment of tuberculosis and other mycobacterial
infections.[1] It is considered a hazardous substance and requires careful handling to avoid
exposure.[1][2]

Quantitative Data Summary
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Property Value References

Red to reddish-brown
Appearance _ [3]
crystalline powder

CAS Number 13292-46-1 [41[5]
Molecular Formula C43H58N4012 [2]
Molecular Weight 822.9 g/mol [2]
Melting Point 183-188 °C [6]
Oral LD50 (Rat) 1570 mg/kg [5]

Soluble in DMSO and DMF;
Solubility sparingly soluble in aqueous [2]

buffers.

Hazard Statements:

Harmful if swallowed.[5][7]

Causes skin irritation.[5][ 7]

Causes serious eye irritation.[5][7]

May cause respiratory irritation.[5][7]

Suspected of damaging the unborn child.[6]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Rifampicin to prevent skin, eye, and respiratory

exposure.
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PPE Item Specification Rationale
Prevents skin contact.
Nitrile gloves, inspected before ~ Contaminated gloves should
Gloves

use.

be disposed of as hazardous
waste.[8][9]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from dust
particles and splashes.[8][10]

Lab Coat

A buttoned lab coat with cuffs

tucked into gloves.

Protects skin and personal
clothing from contamination.
[11]

Respiratory Protection

N95 respirator or equivalent.

Required when handling the
powder outside of a certified
chemical fume hood to prevent

inhalation.

Experimental Protocols: Safe Handling and

Weighing

All work with Rifampicin powder should be conducted within a certified chemical fume hood to

minimize inhalation risk.[12][13]

Step-by-Step Weighing Procedure:

o Preparation: Don all required PPE before entering the designated handling area. Ensure the

chemical fume hood is operational.

o Containment: Place a tared weigh boat or beaker on the analytical balance inside the fume

hood.

» Dispensing: Carefully dispense the Rifampicin powder into the container. Avoid generating

dust. Use a spatula and gently tap it on the container's edge to dislodge any remaining

powder.
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» Cleaning: After weighing, immediately clean the spatula with ethanol and a wipe. Dispose of
the wipe in the designated hazardous waste container.

» Glove Change: Once the powder is handled and the container is sealed, change gloves to
prevent cross-contamination.[12]

» Decontamination: Wipe down the balance and surrounding surfaces within the fume hood
with an appropriate cleaning agent.

Disposal Plan

All waste contaminated with Rifampicin must be treated as hazardous waste and disposed of
according to local, state, and federal regulations.[1][7]

Waste Segregation:

e Solid Waste: Contaminated gloves, wipes, weigh boats, and any other disposable materials
should be collected in a clearly labeled, sealed hazardous waste container.

» Liquid Waste: Solutions containing Rifampicin should be collected in a designated, sealed
hazardous waste container. Do not pour Rifampicin solutions down the drain.[8]

o Sharps: Contaminated needles or other sharps must be placed in a designated sharps
container for hazardous waste.

Emergency Procedures

Spill Response:

e Minor Spill: For a small spill of dry powder, dampen the material with water to prevent it from
becoming airborne.[1] Carefully sweep or vacuum the material into a sealed container for
hazardous waste disposal. The vacuum must be fitted with a HEPA filter.[1]

» Major Spill: Evacuate the area and alert emergency responders.[1]

First Aid Measures:
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» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Seek medical attention.[9]

» Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. If irritation persists, seek medical attention.[8][9]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support
and seek immediate medical attention.[9]

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[9]

Visual Workflow for Handling Rifampicin
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Caption: Workflow for the safe handling and disposal of Rifampicin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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